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Compound of Interest

Compound Name: BF-170

Cat. No.: B12409419 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for optimizing the removal of glycerin using BF-170 resin.

Frequently Asked Questions (FAQs)
Q1: What is INDION BF-170 resin and what is its primary application?

A1: INDION BF-170 is a dry ion exchange resin composed of a styrene-divinylbenzene

copolymer with acidic functional groups.[1][2][3] Its primary application is in the purification of

biodiesel to remove impurities such as glycerin, trace salts, and soaps.[1][2] It also functions as

a desiccant, removing residual water from the biodiesel.[1][2]

Q2: How does BF-170 resin remove glycerin from biodiesel?

A2: Glycerin removal by acidic cation exchange resins like BF-170 is primarily achieved

through physical adsorption.[4] The polar glycerin molecules are attracted to and held by the

charged sites on the resin's surface.[4]

Q3: What is the expected capacity of INDION BF-170 for biodiesel purification?

A3: Under typical conditions, 1 kg of INDION BF-170 resin can treat between 1000 to 1500 kgs

of biodiesel.[1][2] However, the actual lifespan and performance of the resin are highly
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dependent on the levels of impurities in the feed, the operational flow rate, and the total

quantity of resin in the column.[1]

Q4: Does the BF-170 resin swell during operation?

A4: Yes, INDION BF-170 is a dry resin that will swell significantly as it absorbs water, methanol,

and glycerin. The resin can swell to two to three times its original volume.[1] This is a critical

design parameter, and sufficient free space must be allocated within the column to

accommodate this expansion and prevent pressure buildup.[1]

Q5: What are the storage recommendations for INDION BF-170 resin?

A5: INDION BF-170 is hygroscopic and should be stored in a tightly sealed container to

prevent the absorption of atmospheric moisture.[1] If the resin does absorb moisture, it can be

dried at 90-100°C for approximately 6 hours to reduce the moisture content to below 3%.[1]

Troubleshooting Guide: Low Glycerin Removal
Low efficiency in glycerin removal can be attributed to several factors, ranging from the

condition of the resin to the parameters of the operation. This guide provides a systematic

approach to identifying and resolving common issues.

Diagram: Troubleshooting Logic for Low Glycerin
Removal
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Low Glycerin Removal Detected

1. Analyze Biodiesel Feed

High Impurity Levels?
(Water, Soaps, etc.)

Action: Implement/Optimize
Pre-treatment Stage

Yes

2. Inspect Resin Bed

No

Resin Fouled or
Channeling Observed?

Action: Regenerate or
Clean the Resin

Yes

3. Verify Operating Parameters

No

Flow Rate, Temperature,
or Contact Time Incorrect?

Action: Adjust to
Recommended Range

Yes

4. Review Regeneration Protocol

No

Regeneration Ineffective?

Action: Optimize Regeneration
Protocol

Yes

Glycerin Removal Improved

No

Start 1. Prepare Resin Column 2. Prepare Biodiesel Sample 3. Analyze Initial Glycerin
(ASTM D6584) 4. Pass Sample Through Column 5. Collect Purified Biodiesel 6. Analyze Final Glycerin

(ASTM D6584) 7. Calculate Removal Efficiency End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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